N-(2,4-difluorophenyl)-2-methylbenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-methylbenzamide
• InChI: InChI=1S/C14H11F2NO/c1-9-4-2-3-5-11(9)14(18)17-13-7-6-10(15)8-12(13)16/h2-8H,1H3,(H,17,18)
• InChI Key: ONSTZSBMSARXFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol

Description

N-(2,4-difluorophenyl)-2-methylbenzamide, also known as DFB, is a chemical compound that has been extensively studied for its potential use in scientific research. DFB is a member of the benzamide family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(2,4-difluorophenyl)-2-methylbenzamide works by binding to the regulatory domain of PKC, which prevents the enzyme from being activated by other signaling molecules. This results in the inhibition of PKC activity and downstream signaling pathways.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-methylbenzamide has been shown to have a variety of biochemical and physiological effects. Inhibition of PKC activity by N-(2,4-difluorophenyl)-2-methylbenzamide has been found to induce apoptosis in cancer cells and reduce inflammation in animal models of disease. N-(2,4-difluorophenyl)-2-methylbenzamide has also been found to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-difluorophenyl)-2-methylbenzamide in lab experiments is its specificity for PKC. This allows researchers to selectively inhibit the activity of this protein without affecting other signaling pathways. However, one limitation of using N-(2,4-difluorophenyl)-2-methylbenzamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-methylbenzamide. One area of interest is the development of more potent and selective PKC inhibitors based on the structure of N-(2,4-difluorophenyl)-2-methylbenzamide. Another area of interest is the use of N-(2,4-difluorophenyl)-2-methylbenzamide as a tool to study the role of PKC in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, research on the pharmacokinetics and toxicity of N-(2,4-difluorophenyl)-2-methylbenzamide is needed to determine its potential as a therapeutic agent.

Synthesis Methods

N-(2,4-difluorophenyl)-2-methylbenzamide can be synthesized by reacting 2,4-difluoroaniline with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction yields N-(2,4-difluorophenyl)-2-methylbenzamide as a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-methylbenzamide has been found to be a useful tool in scientific research due to its ability to selectively inhibit the activity of a specific protein called protein kinase C (PKC). PKC is involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting the activity of PKC, researchers can study the role of this protein in various cellular processes and diseases.